Cas no 18794-78-0 (Thiophene, 2-heptyl-)
Thiophene, 2-heptyl- structure
Product Name:Thiophene, 2-heptyl-
Thiophene, 2-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2-heptyl-
- 2-(N-HEPTYL)THIOPHENE
- 2-heptylThiophene
- 2-n-Heptylthiophene
- Einecs 242-581-5
- 5-Bromo-2-n-heptylthiophene
- 2-Bromo-5-n-heptylthiophene
- AKOS005266508
- FGGZOCMVJAJPMH-UHFFFAOYSA-N
- 2-heptyl-thiophene
- NS00048155
- SCHEMBL159475
- 18794-78-0
- FT-0693389
- DTXSID10172121
- Q63392789
- 4,4-BIS(3-CARBOXY-4-CHLOROPHENYL-AMINO)TRITYLCHLORIDE
-
- Inchi: 1S/C11H18S/c1-2-3-4-5-6-8-11-9-7-10-12-11/h7,9-10H,2-6,8H2,1H3
- InChI Key: FGGZOCMVJAJPMH-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CCCCCCC
Computed Properties
- Exact Mass: 182.113
- Monoisotopic Mass: 182.113
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 0.9560 (estimate)
- Melting Point: -29.15°C (estimate)
- Boiling Point: 240.76°C (estimate)
- Flash Point: 71.3°C
- Refractive Index: 1.5022 (estimate)
Thiophene, 2-heptyl- Related Literature
-
Xiaoxian Song,Hanbo Yu,Yuewei Zhang,Yang Miao,Kaiqi Ye,Yue Wang CrystEngComm 2018 20 1669
18794-78-0 (Thiophene, 2-heptyl-) Related Products
- 1455-20-5(2-Butylthiophene)
- 18794-77-9(2-Hexylthiophene)
- 111510-96-4(2-BUTYL-5-METHYLTHIOPHENE)
- 4861-61-4(2-Dodecylthiophene)
- 4891-44-5(2-(2-Ethylhexyl)thiophene)
- 54411-06-2(2-n-Butyl-5-ethylthiophene)
- 32741-05-2(2-Isobutylthiophene)
- 880-36-4(2-N-Octylthiophene)
- 4861-58-9(2-Pentylthiophene)
- 1551-27-5(2-Propylthiophene)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent